Ethyl (2S)-2-amino-3-(1-benzylimidazol-4-yl)propanoate

• IUPAC Name: ethyl (2S)-2-amino-3-(1-benzylimidazol-4-yl)propanoate
• InChI: InChI=1S/C15H19N3O2/c1-2-20-15(19)14(16)8-13-10-18(11-17-13)9-12-6-4-3-5-7-12/h3-7,10-11,14H,2,8-9,16H2,1H3/t14-/m0/s1
• InChI Key: SDFYGEVNSXCOBH-AWEZNQCLSA-N
• Canonical SMILES: CCOC(=O)C(CC1=CN(C=N1)CC2=CC=CC=C2)N
• Isomeric SMILES: CCOC(=O)[C@H](CC1=CN(C=N1)CC2=CC=CC=C2)N
• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol

Description

The compound “Ethyl (2S)-2-amino-3-(1-benzylimidazol-4-yl)propanoate” is a derivative of imidazol-4-ones. Imidazol-4-ones are five-membered heterocyclic rings containing two non-adjacent nitrogens and a carbonyl group. They are an important scaffold for a variety of applications, including natural products, medicine, agriculture, and other applications.

Synthesis Analysis

The synthesis of imidazol-4-ones has been a subject of research for many years. Various methodologies have been developed for the production of imidazol-4-ones. These methodologies can be used to produce three C5-substitution patterns.

Molecular Structure Analysis

Imidazol-4-ones are five-membered heterocyclic rings containing two non-adjacent nitrogens and a carbonyl group. There are two isomers of imidazolones, depending on the placement of the carbonyl: imidazol-2-ones and imidazol-4-ones.

Chemical Reactions Analysis

Imidazol-4-ones are utilized for a large range of applications, including medicinal chemistry, fluorescent protein chromophores, agrochemicals, and natural products. They are also found naturally occurring in the body.

Future Directions

The future directions of research on “Ethyl (2S)-2-amino-3-(1-benzylimidazol-4-yl)propanoate” and related compounds could involve further exploration of their synthesis, applications, and mechanisms of action. Emphasis could be made on areas of the field that still need progress.